Cas no 66472-88-6 (3-(Nitrosooxy)butanoic acid)

• Product Name: 3-(Nitrosooxy)butanoic acid
• CAS No: 66472-88-6
• MF: C₄H₇NO₄
• MW: 133.102681398392
• CID: 2795911
• PubChem ID: 71369361
• Update Time: 2025-04-21

3-(Nitrosooxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70792389
• 66472-88-6
• SCHEMBL23829671
• 3-(Nitrosooxy)butanoic acid

• Inchi： 1S/C4H7NO4/c1-3(9-5-8)2-4(6)7/h3H,2H2,1H3,(H,6,7)
• InChI Key： FYSHSPKHZYZKHL-UHFFFAOYSA-N
• SMILES： O(C(C)CC(=O)O)N=O

Computed Properties

• Exact Mass: 133.03750770g/mol
• Monoisotopic Mass: 133.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates